Cas no 474943-70-9 (azanium,[(E,2S,3R)-3-hydroxy-2-(octanoylamino)octadec-4-enyl] hydrogen phosphate)

• Product Name: azanium,[(E,2S,3R)-3-hydroxy-2-(octanoylamino)octadec-4-enyl] hydrogen phosphate
• CAS No: 474943-70-9
• Molecular Formula: C₂₆H₅₁NO₆P-^.H₄N+
• Molecular Weight: 522.698
• CID: 3161937
• PubChem ID: 46891728

azanium,[(E,2S,3R)-3-hydroxy-2-(octanoylamino)octadec-4-enyl] hydrogen phosphate Properties

Names and Identifiers

• azanium,[(E,2S,3R)-3-hydroxy-2-(octanoylamino)octadec-4-enyl] hydrogen phosphate
• N-octanoyl-ceramide-1-phosphate (ammonium salt)
• C8 Ceramide-1-Phosphate (d18:1/8:0)
• C8 Ceramide-1-Phosphate (d18:1/8:0), N-octanoyl-ceramide-1-phosphate (ammonium salt), powder
• azanium;[(E,2S,3R)-3-hydroxy-2-(octanoylamino)octadec-4-enyl] hydrogen phosphate
• 474943-70-9
• Ammonium (2S,3R,4E)-3-hydroxy-2-(octanoylamino)octadec-4-en-1-yl hydrogen phosphate
• DTXSID10677045
• N-octanoyl-ceraMide-1-phosphate (aMMoniuM salt)
• N-OCTANOYL-CERAMIDE-1-PHOSPHATE (AMMONIUM SALT)
• C8 CERAMIDE-1-PHOSPHATE (D18:1/8:0)

• MDL： MFCD22495331
• InChIKey： WDZBNEWCUHJJDF-AAMXSQEYSA-N
• Inchi： InChI=1S/C26H52NO6P.H3N/c1-3-5-7-9-10-11-12-13-14-15-16-18-19-21-25(28)24(23-33-34(30,31)32)27-26(29)22-20-17-8-6-4-2;/h19,21,24-25,28H,3-18,20,22-23H2,1-2H3,(H,27,29)(H2,30,31,32);1H3/b21-19+;/t24-,25+;/m0./s1
• SMILES： CCCCCCCCCCCCC/C=C/[C@@H](O)[C@@H](NC(CCCCCCC)=O)COP(O)(O)=O.N

Computed Properties

• Exact Mass: 522.37977448g/mol
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 25
• Monoisotopic Mass: 522.37977448g/mol
• Heavy Atom Count: 35
• Complexity: 549
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Phosphosphingolipids